Cas no 2034504-80-6 (1-[(4-methoxyphenyl)methyl]-3-{pyrazolo[1,5-a]pyrimidin-6-yl}urea)

• Product Name: 1-[(4-methoxyphenyl)methyl]-3-{pyrazolo[1,5-a]pyrimidin-6-yl}urea
• CAS No: 2034504-80-6
• MF: C₁₅H₁₅N₅O₂
• MW: 297.311902284622
• CID: 5353558
• Update Time: 2025-06-13

1-[(4-methoxyphenyl)methyl]-3-{pyrazolo[1,5-a]pyrimidin-6-yl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxybenzyl)-3-(pyrazolo[1,5-a]pyrimidin-6-yl)urea
• 1-[(4-methoxyphenyl)methyl]-3-pyrazolo[1,5-a]pyrimidin-6-ylurea
• 1-[(4-methoxyphenyl)methyl]-3-{pyrazolo[1,5-a]pyrimidin-6-yl}urea

• Inchi： 1S/C15H15N5O2/c1-22-13-4-2-11(3-5-13)8-17-15(21)19-12-9-16-14-6-7-18-20(14)10-12/h2-7,9-10H,8H2,1H3,(H2,17,19,21)
• InChI Key： SPUVAQXDOWKBTN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CNC(NC1C=NC2=CC=NN2C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 373
• XLogP3: 0.8
• Topological Polar Surface Area: 80.6

Additional information on 1-[(4-methoxyphenyl)methyl]-3-{pyrazolo[1,5-a]pyrimidin-6-yl}urea

Introduction to 1-[(4-methoxyphenyl)methyl]-3-{pyrazolo[1,5-a]pyrimidin-6-yl}urea (CAS No. 2034504-80-6)

1-[(4-methoxyphenyl)methyl]-3-{pyrazolo[1,5-a]pyrimidin-6-yl}urea is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and potential biological activities. This compound, identified by the CAS number 2034504-80-6, has garnered attention due to its structural uniqueness and its implications in drug discovery and development. The molecular framework of this compound incorporates a combination of aromatic and heterocyclic rings, which are often pivotal in conferring specific pharmacological properties.

The core structure of 1-[(4-methoxyphenyl)methyl]-3-{pyrazolo[1,5-a]pyrimidin-6-yl}urea consists of a pyrazolo[1,5-a]pyrimidine scaffold, a class of heterocycles known for their broad spectrum of biological activities. This scaffold is linked to a urea moiety, which is further substituted with a benzyl group carrying a methoxy substituent at the para position. The presence of these functional groups not only contributes to the compound's solubility and metabolic stability but also influences its interactions with biological targets.

In recent years, there has been a surge in research focusing on pyrazolo[1,5-a]pyrimidine derivatives due to their demonstrated efficacy in various therapeutic areas. These derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer progression. The compound 1-[(4-methoxyphenyl)methyl]-3-{pyrazolo[1,5-a]pyrimidin-6-yl}urea is no exception and has been investigated for its potential as an anti-cancer agent. Studies have indicated that this compound can modulate the activity of specific kinases, thereby inhibiting tumor growth and proliferation.

The methoxy group in the benzyl moiety plays a crucial role in the pharmacophore of this compound. It not only enhances the lipophilicity but also participates in hydrogen bonding interactions with biological targets. This feature is particularly important in drug design, as it can significantly influence the compound's binding affinity and selectivity. The pyrazolo[1,5-a]pyrimidine ring itself is known for its ability to engage in multiple hydrogen bonding interactions, which can be exploited to enhance binding to protein targets.

The urea moiety is another critical component of this compound. Urea-based pharmacophores are well-documented for their ability to form hydrogen bonds with polar residues in proteins. This property makes them valuable in designing molecules that can interact tightly with biological targets. In the case of 1-[(4-methoxyphenyl)methyl]-3-{pyrazolo[1,5-a]pyrimidin-6-yl}urea, the urea group is strategically positioned to interact with key amino acid residues in target proteins.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening techniques for identifying potential drug candidates like 1-[(4-methoxyphenyl)methyl]-3-{pyrazolo[1,5-a]pyrimidin-6-yl}urea. These techniques leverage high-throughput virtual screening (HTVS) and molecular docking algorithms to predict binding affinities and identify promising candidates for further experimental validation. Such computational approaches have significantly accelerated the drug discovery process by narrowing down large chemical libraries into a smaller set of compounds with high potential for biological activity.

The synthesis of 1-[(4-methoxyphenyl)methyl]-3-{pyrazolo[1,5-a]pyrimidin-6-yl}urea involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the pyrazolo[1,5-a]pyrimidine core through condensation reactions involving hydrazine derivatives and β-diketones or α-haloketones. Subsequent functionalization steps introduce the urea moiety and the benzyl group with a methoxy substituent.

The introduction of the urea group often involves reactions such as carbodiimide formation followed by reaction with an amine or alcohol derivative. The final step typically involves protecting group strategies to ensure that reactive functional groups do not interfere with each other during synthesis. Once synthesized, the compound undergoes rigorous analytical characterization using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography to confirm its structure.

Evaluation of the biological activity of 1-[(4-methoxyphenyl)methyl]-3-{pyrazolo[1,5-a]pyrimidin-6-yl}urea involves both in vitro and in vivo studies. In vitro assays are conducted to assess its interaction with specific enzymes or receptors relevant to cancer biology. These assays can provide preliminary data on potency and selectivity before moving on to more complex systems.

In vivo studies are essential for evaluating the efficacy and safety of potential drugs like 1-[(4-methoxyphenyl)methyl]-3-{pyrazolo[1,5-a]pyrimidin-6-yl}urea. Animal models are used to assess its anti-cancer effects and toxicology profile. These studies help determine whether the compound can translate into therapeutic benefits in a living organism while minimizing adverse effects.

The future direction of research on 1-[(4-methoxyphenyl)methyl]-3-{< strong > pyrazolo[ strong > [ 1 , 5 - a ] pyrimidin - 6 - yl ] urea may include structural modifications aimed at enhancing its pharmacological properties further. Techniques such as medicinal chemistry optimization can be employed to fine-tune specific aspects of the molecule's structure while maintaining or improving its biological activity.

In conclusion, 1-[< strong > ( 4 - methoxyphenyl ) methyl ] - 3 - { < strong > pyrazolo [ strong > [ 1 , 5 - a ] pyrimidin - 6 - yl ] urea (CAS No. 2034504-80-6) represents an intriguing compound with significant potential in pharmaceutical applications. Its unique molecular structure and demonstrated biological activities make it a valuable candidate for further research and development in drug discovery efforts aimed at addressing critical therapeutic challenges.